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Compound of Interest

Compound Name: Propargyl alcohol propoxylate

CAS No.: 3973-17-9

Cat. No.: B2849434

Get Quote

Introduction

Propargyl alcohol propoxylate is a versatile bifunctional molecule poised for significant

applications in surface functionalization, particularly within the fields of drug development,

biomaterials, and diagnostics.[1] This compound features a terminal alkyne group, which is a

key reactive handle for "click chemistry," specifically the Copper(I)-Catalyzed Azide-Alkyne

Cycloaddition (CuAAC).[1][2] The propoxylate linker provides a short, flexible spacer that can

influence the accessibility of the terminal alkyne and the physicochemical properties of the

modified surface. The propoxylation of propargyl alcohol results in a compound that retains the

reactivity of the alkyne group while introducing propoxy groups, which can enhance solubility in

organic solvents.[1] Propargyl alcohol propoxylate is a clear, colorless to yellowish liquid that

is miscible with water and most polar organic solvents, making it suitable for a variety of

reaction conditions.[3][4]

The terminal alkyne allows for the covalent and highly specific attachment of this molecule to

surfaces that have been pre-functionalized with azide groups. This results in the formation of a

stable triazole linkage.[2] This technique provides a robust method for immobilizing

biomolecules, nanoparticles, and therapeutic agents onto a wide array of substrates.
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Key Applications

Biomolecule Immobilization: The alkyne-functionalized surface can be used to covalently

attach azide-modified biomolecules such as peptides, proteins, and nucleic acids. This is

critical for the development of biosensors, microarrays, and cell culture platforms with

specific biological cues.

Drug Delivery Systems: Surfaces of nanoparticles or implants can be modified with

propargyl alcohol propoxylate to create a platform for attaching targeting ligands or

therapeutic agents, enabling the development of targeted drug delivery systems.[5]

Antifouling Surfaces: The modification of surfaces with short, hydrophilic linkers like

propargyl alcohol propoxylate can reduce non-specific protein adsorption and cell

adhesion, leading to the creation of biocompatible and antifouling materials.

Polymer Brush Synthesis: The terminal hydroxyl group of propargyl alcohol propoxylate
can potentially be used as an initiator for surface-initiated polymerization, while the alkyne

group remains available for post-polymerization modification via click chemistry.[6]

Quantitative Data Presentation
Disclaimer: The following tables provide representative quantitative data for typical CuAAC

reactions on surfaces. Specific results will vary depending on the substrate, azide density, and

precise reaction conditions. This data is adapted from established protocols for similar alkyne-

containing molecules due to the lack of specific published data for propargyl alcohol
propoxylate in this application.

Table 1: Physicochemical Properties of Propargyl Alcohol Propoxylate
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Property Value Reference(s)

CAS Number 3973-17-9 [3][7]

Molecular Formula C₆H₁₀O₂ [7][8]

Molecular Weight 114.14 g/mol [7][8]

Appearance
Clear colorless to yellowish

liquid
[3][9]

Boiling Point 40-41 °C @ 3 Torr [4]

Density ~1.01 g/cm³ [9]

Solubility
Miscible with water and most

polar organic solvents
[3][9]

Table 2: Representative Conditions for CuAAC Surface Functionalization
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Parameter Condition Rationale

Propargyl Alcohol Propoxylate

Conc.
1 - 10 mM

Ensures sufficient reagent to

drive the reaction to

completion on the surface.

Copper(II) Sulfate (CuSO₄)

Conc.
0.1 - 1 mM

Provides the copper catalyst

precursor.

Sodium Ascorbate Conc. 5 - 10 mM

Acts as a reducing agent to

generate the active Cu(I)

catalyst in situ.[10]

Copper-Coordinating Ligand

Conc.
0.5 - 5 mM (e.g., THPTA)

Stabilizes the Cu(I) catalyst,

improves reaction efficiency,

and reduces cytotoxicity.[11]

Solvent

Biocompatible buffer (e.g.,

PBS, pH 7.4) or organic

solvent (e.g., DMF, DMSO)

The choice of solvent depends

on the substrate and the

biomolecule to be conjugated.

Reaction Time 1 - 4 hours

Typically sufficient for near-

quantitative surface coverage.

[12]

Temperature Room Temperature

Mild reaction conditions are

suitable for most biomolecules.

[12]

Experimental Protocols
Protocol 1: Surface Functionalization with Propargyl Alcohol Propoxylate via CuAAC

This protocol describes the functionalization of an azide-modified surface with propargyl
alcohol propoxylate.

Materials:

Azide-functionalized substrate (e.g., glass slide, silicon wafer, or polymer surface)
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Propargyl alcohol propoxylate (CAS 3973-17-9)

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Sodium ascorbate

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other suitable Cu(I)-stabilizing ligand

Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4, degassed

Anhydrous organic solvent (e.g., DMF or DMSO), if needed

Milli-Q water

Nitrogen or Argon gas

Orbital shaker

Procedure:

Preparation of Reagents:

Prepare a 100 mM stock solution of propargyl alcohol propoxylate in the chosen

reaction buffer or organic solvent.

Prepare a 100 mM stock solution of CuSO₄ in Milli-Q water.

Prepare a 500 mM stock solution of THPTA in Milli-Q water.

Prepare a 1 M stock solution of sodium ascorbate in Milli-Q water. This solution should be

made fresh before each use.

Reaction Setup:

Place the azide-functionalized substrate in a suitable reaction vessel (e.g., a petri dish or a

multi-well plate).

In a separate tube, prepare the reaction mixture. For a 10 mL final volume, add the

reagents in the following order:
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8.5 mL of degassed PBS buffer.

1.0 mL of the 100 mM propargyl alcohol propoxylate stock solution (final

concentration: 10 mM).

100 µL of the 500 mM THPTA stock solution (final concentration: 5 mM).

100 µL of the 100 mM CuSO₄ stock solution (final concentration: 1 mM).

Gently mix the solution.

Initiation of the Reaction:

Add 300 µL of the freshly prepared 1 M sodium ascorbate stock solution to the reaction

mixture (final concentration: 30 mM).

Immediately cover the substrate with the reaction solution, ensuring the entire surface is

submerged.

If the reaction is sensitive to oxygen, perform the reaction under an inert atmosphere

(nitrogen or argon).

Incubation:

Place the reaction vessel on an orbital shaker and incubate for 1-4 hours at room

temperature with gentle agitation.

Washing and Purification:

After the incubation period, remove the substrate from the reaction solution.

Wash the substrate thoroughly with Milli-Q water three times to remove any unreacted

reagents and catalyst.

Wash the substrate with ethanol or another suitable organic solvent to remove any non-

specifically adsorbed molecules.

Dry the functionalized surface under a stream of nitrogen or in a vacuum desiccator.
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Protocol 2: Characterization of the Functionalized Surface

1. X-ray Photoelectron Spectroscopy (XPS):

Purpose: To confirm the presence of the triazole ring and the elemental composition of the

surface.

Procedure: Acquire high-resolution XPS spectra of the N 1s region. The successful formation

of the triazole ring will result in a characteristic peak at approximately 400-402 eV.

2. Water Contact Angle Measurement:

Purpose: To assess the change in surface hydrophilicity/hydrophobicity after

functionalization.

Procedure: Measure the static water contact angle on the surface before and after

modification. An increase or decrease in the contact angle will indicate a change in the

surface chemistry.

3. Fourier-Transform Infrared Spectroscopy (FTIR):

Purpose: To detect the disappearance of the azide peak and the appearance of new

functional groups.

Procedure: Record the FTIR spectra in attenuated total reflectance (ATR) mode. Look for the

disappearance of the characteristic azide peak at ~2100 cm⁻¹ and the appearance of peaks

corresponding to the propargyl alcohol propoxylate linker.

Visualizations
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Surface Preparation Functionalization with Propargyl Alcohol Propoxylate
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Caption: Workflow for surface functionalization.
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Caption: Structure of the functionalized surface.
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Functionalized Surface Bioconjugation Step

Final Bio-interface

Surface with Terminal Alkyne
(from Propargyl Alcohol Propoxylate)

CuAAC 'Click' Reaction

Azide-Modified Biomolecule
(e.g., Peptide, Antibody)

Surface with Covalently
Immobilized Biomolecule

Click to download full resolution via product page

Caption: Application in biomolecule immobilization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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